Cas no 35931-93-2 (6-Octenenitrile,3,7-dimethyl-, (3R)-)
35931-93-2 structure
Product Name:6-Octenenitrile,3,7-dimethyl-, (3R)-
CAS No:35931-93-2
MF:C10H17N
MW:151.24868273735
CID:318838
PubChem ID:11789380
Update Time:2025-04-19
6-Octenenitrile,3,7-dimethyl-, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- 6-Octenenitrile,3,7-dimethyl-, (3R)-
- D-3,7-dimethyl-oct-6-enenitrile
- (3R)-3,7-Dimethyloct-6-enenitrile
- LogP
- 6-Octenenitrile, 3,7-dimethyl-, (R)-
- 6-Octenenitrile, 3,7-dimethyl-, (theta)-
- 35931-93-2
- SCHEMBL19296596
- OUQ3V00HYL
- LEVOCITRILE
- DTXSID101036249
- Citronellyl nitrile, (-)-
- Citronellonitrile
- (3R)-3,7-DIMETHYL-6-OCTENENITRILE
- 6-Octenenitrile, 3,7-dimethyl-, (3R)-
- UNII-OUQ3V00HYL
-
- Inchi: 1S/C10H17N/c1-9(2)5-4-6-10(3)7-8-11/h5,10H,4,6-7H2,1-3H3/t10-/m1/s1
- InChI Key: MTDAKBBUYMYKAR-SNVBAGLBSA-N
- SMILES: N#CC[C@H](C)CC/C=C(\C)/C
Computed Properties
- Exact Mass: 151.13621
- Monoisotopic Mass: 151.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 0.837
- Boiling Point: 248.146°C at 760 mmHg
- Flash Point: 109.675°C
- Refractive Index: 1.445
- PSA: 23.79
6-Octenenitrile,3,7-dimethyl-, (3R)- Related Literature
-
2. Calciferol and its relatives. Part XIV. Total synthesis of des-AB-cholestane-8β,9α-diol 2{1β-[(1R)-1,5-dimethylhexyl]-7aβ-methyl-trans-perhydroindane-4β,5α-diol}I. J. Bolton,R. G. Harrison,B. Lythgoe J. Chem. Soc. C 1971 2950
-
R. G. Harrison,B. Lythgoe J. Chem. Soc. D 1970 1513
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